Cas no 61019-01-0 (Phenol,3,5-dimethyl-2,4-dinitro-)

Phenol,3,5-dimethyl-2,4-dinitro- structure
61019-01-0 structure
Product Name:Phenol,3,5-dimethyl-2,4-dinitro-
CAS No:61019-01-0
MF:C8H8N2O5
MW:212.15952205658
CID:520153
Update Time:2026-04-29

Phenol,3,5-dimethyl-2,4-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Phenol,3,5-dimethyl-2,4-dinitro-
    • 2,4-Dinitro-3,5-dimethylphenol
    • 2,4-dinitrocresol
    • 2,6-dinitro-m-
    • 2.4-Dinitro-2'-hydroxy-6-methyl-diphenylamin
    • 2.4-dinitro-3-hydroxy-toluene
    • 2.4-Dinitro-3-hydroxy-toluol
    • 2.4-Dinitro-3-oxy-1-methyl-benzol
    • 2.4-dinitro-5-hydroxy-m-xylene
    • 2.4-Dinitro-5-hydroxy-m-xylol
    • 2.6-Dinitro-m-kresol
    • 4,6-Dinitro-3,5-dimethyl-phenol
    • 4.6-dinitro-2'-oxy-2-methyl-diphenylamine
    • ACMC-20m1yh
    • CTK3G8011
    • Phenol, 2-[(2-methyl-4,6-dinitrophenyl)amino]-

Computed Properties

  • Exact Mass: 212.04334
  • Monoisotopic Mass: 212.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.472
  • Boiling Point: 334.9°C at 760 mmHg
  • Flash Point: 146.9°C
  • Refractive Index: 1.623
  • PSA: 106.51
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